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Compound of Interest

Compound Name: 2-Ketoglutaric acid-13C2

Cat. No.: B15556500 Get Quote

Essential Safety and Handling Guide for 2-
Ketoglutaric Acid-¹³C₂
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for 2-Ketoglutaric acid-¹³C₂, a stable isotope-labeled compound.

Personal Protective Equipment (PPE)
When handling 2-Ketoglutaric acid-¹³C₂, a comprehensive approach to personal protection is

critical to minimize exposure and ensure laboratory safety. The following table summarizes the

recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or goggles; face shield.

Eye protection must be worn.

[1][2][3][4][5] A face shield is

recommended if there is a

splash hazard.

Skin
Chemical-resistant gloves

(e.g., nitrile rubber).

Gloves must be inspected

before use and removed using

the proper technique to avoid

skin contact.[2] Dispose of

contaminated gloves after use

in accordance with good

laboratory practices and local

regulations.

Body
Laboratory coat, long-sleeved

clothing.

Protective clothing should be

worn to prevent skin exposure.

[1][6]

Respiratory
NIOSH/MSHA approved

respirator.

Use in a well-ventilated area.

[1][2][7] If dust formation is

likely or ventilation is

inadequate, a respirator is

recommended.[1][2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of 2-Ketoglutaric

acid-¹³C₂ and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Avoid the formation of dust and aerosols.[1][2][8]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][9]
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Avoid contact with skin and eyes.[7][8]

Wash hands thoroughly after handling.[2][9]

Do not eat, drink, or smoke in the work area.[1][6][9]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][6][7]

The recommended storage temperature is typically 2-8°C.[2]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Response:

Evacuate personnel from the immediate area.

Wear appropriate PPE as outlined above.

For dry spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.[1][6][7]

For solutions, absorb the spill with an inert material (e.g., sand, diatomite) and place it in a

container for disposal.[1][9]

Clean the spill area thoroughly with water.[1]

Prevent the spilled material from entering drains or waterways.[2][4][5]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[4][5][9] Remove contact lenses if present and easy to do.[4][5][9] Seek immediate

medical attention.[4][5]
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Skin Contact: Wash off immediately with plenty of water and soap.[5] Remove contaminated

clothing. If skin irritation persists, call a physician.

Inhalation: Move to fresh air.[9] If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water.[5][9] Never give anything by

mouth to an unconscious person. Call a physician.

Disposal Plan
The disposal of 2-Ketoglutaric acid-¹³C₂ and its containers must be conducted in compliance

with all applicable federal, state, and local environmental regulations.[8]

Dispose of the waste material in an approved hazardous waste facility.

Do not mix with other waste.

Empty containers should be treated as the product itself and disposed of accordingly. It is

recommended to contact a licensed professional waste disposal service.[8]
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 2-Ketoglutaric

acid-¹³C₂ in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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